N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide
Overview
Description
N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide, also known as MMB-Chminaca, is a synthetic cannabinoid that has gained popularity in the research community due to its potent psychoactive effects. It belongs to the class of indazole-based synthetic cannabinoids and has been reported to have a high affinity for the CB1 and CB2 receptors in the central nervous system.
Mechanism of Action
The mechanism of action of N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide involves the activation of the CB1 and CB2 receptors in the central nervous system. This leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of the compound.
Biochemical and Physiological Effects
This compound has been reported to have potent psychoactive effects, including euphoria, relaxation, and altered perception of time and space. It has also been shown to have analgesic properties and may be useful in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide in lab experiments is its high potency, which allows for the study of its effects at low concentrations. However, its psychoactive effects may make it difficult to control for extraneous variables in experiments, and caution should be exercised when handling the compound due to its potential for toxicity.
Future Directions
Future research on N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide could focus on the development of more selective synthetic cannabinoids that target specific receptors in the central nervous system. Additionally, studies could investigate the potential therapeutic applications of this compound, such as its use as an analgesic or in the treatment of mood disorders. Finally, research could explore the long-term effects of synthetic cannabinoids on the brain and the potential for addiction and dependence.
Scientific Research Applications
N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide has been widely used in scientific research to study the pharmacological effects of synthetic cannabinoids on the central nervous system. It has been reported to have a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of various physiological processes such as pain perception, mood, and appetite.
properties
IUPAC Name |
N-benzyl-N-methyl-1-(2-methylphenyl)methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S/c1-14-8-6-7-11-16(14)13-20(18,19)17(2)12-15-9-4-3-5-10-15/h3-11H,12-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFLSXINCKCWSEU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CS(=O)(=O)N(C)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}ethanol](/img/structure/B4713586.png)
![N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide](/img/structure/B4713587.png)
![3-{5-[(3,4-dichlorophenoxy)methyl]-2-furyl}-1-(1-methyl-1H-pyrazol-3-yl)-2-propen-1-one](/img/structure/B4713614.png)
![2-(3-phenylbenzo[g]quinoxalin-2-yl)phenol](/img/structure/B4713624.png)
![N-(2-isopropylphenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide](/img/structure/B4713631.png)
![1-(2-fluorophenyl)-2-[(4-methyl-1,2,5-oxadiazol-3-yl)acetyl]-2,3,4,9-tetrahydro-1H-beta-carboline](/img/structure/B4713647.png)
![N-[3-({[4-(acetylamino)phenyl]sulfonyl}amino)phenyl]-2-furamide](/img/structure/B4713655.png)
![4-chloro-N-({[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)benzamide](/img/structure/B4713673.png)
![1-(3,4-dichlorobenzyl)-4-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]piperazine](/img/structure/B4713686.png)
